Cas no 1485856-95-8 ((2-bromo-4-chlorophenyl)methyl(tert-butyl)amine)

• Product Name: (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine
• CAS No: 1485856-95-8
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 5209722
• PubChem ID: 75361237
• Update Time: 2025-06-11

(2-bromo-4-chlorophenyl)methyl(tert-butyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-4-chloro-N-(1,1-dimethylethyl)-
• (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine

• Inchi： 1S/C11H15BrClN/c1-11(2,3)14-7-8-4-5-9(13)6-10(8)12/h4-6,14H,7H2,1-3H3
• InChI Key： DFSHDMHDBDMGSM-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC=C(Cl)C=C1Br

Additional information on (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine

Introduction to (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine and Its Significance in Modern Chemical Research

(2-bromo-4-chlorophenyl)methyl(tert-butyl)amine (CAS No. 1485856-95-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its bromo and chloro substituents on a phenyl ring alongside a tert-butylamine moiety, exhibits intriguing chemical behavior that makes it a valuable candidate for various synthetic and biological studies.

The structural framework of (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine consists of a benzene ring substituted at the 2-position with a bromine atom and at the 4-position with a chlorine atom. This arrangement creates a highly reactive site for further functionalization, making it an attractive intermediate in the synthesis of more complex molecules. The presence of the tert-butyl group in the amine side chain enhances the compound's stability and reactivity, allowing for diverse chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The bromo and chloro substituents on the phenyl ring are known to influence the electronic properties of the molecule, which can modulate its interaction with biological targets. This has led to extensive research into derivatives of (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine as potential candidates for drug development.

One of the most compelling aspects of (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine is its utility in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for small-molecule drugs. For instance, studies have shown that modifications at the bromo and chloro positions can lead to compounds with enhanced binding affinity to specific protein targets, making them promising leads for therapeutic intervention.

The tert-butylamine moiety in (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine also plays a crucial role in determining its overall pharmacokinetic profile. The bulky tert-butyl group can influence solubility, metabolic stability, and distribution within biological systems. These factors are critical considerations in drug design, as they can significantly impact the efficacy and safety of a potential therapeutic agent.

Recent advancements in computational chemistry have further enhanced our understanding of how (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine interacts with biological targets. Molecular modeling studies have revealed insights into its binding modes and potential mechanisms of action. These computational approaches complement experimental work by providing rapid screening of various derivatives and predicting their biological activity.

The synthesis of (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine itself is an intricate process that requires careful optimization to achieve high yields and purity. Modern synthetic methodologies have enabled more efficient routes to this compound, incorporating techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These advances have made it feasible to produce larger quantities of the compound for both research and potential industrial applications.

The versatility of (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine extends beyond pharmaceutical applications. It has also been explored as a building block in materials science, particularly in the development of organic electronic materials. The unique electronic properties imparted by its substituents make it a suitable candidate for use in semiconductors and other advanced materials.

In conclusion, (2-bromo-4-chlorophenyl)methyl(tert-butyl)amine (CAS No. 1485856-95-8) represents a fascinating compound with broad implications across multiple scientific disciplines. Its structural features and reactivity make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, its significance in modern chemical science is likely to grow even further.